Cas no 18261-99-9 (Butanedioic acid, 2,3-bis(acetyloxy)-)

Butanedioic acid, 2,3-bis(acetyloxy)- structure
18261-99-9 structure
Product Name:Butanedioic acid, 2,3-bis(acetyloxy)-
CAS No:18261-99-9
MF:C8H10O8
MW:234.160203456879
CID:96148
PubChem ID:103496
Update Time:2025-04-18

Butanedioic acid, 2,3-bis(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2,3-bis(acetyloxy)-
    • 2,3-diacetyloxybutanedioic acid
    • 2-O,3-O-Diacetyltartaric acid
    • SY112066
    • DTXSID90965912
    • 2,3-bis(acetyloxy)butanedioic acid
    • NS00057132
    • DTXSID00276001
    • Butanedioic acid, 2,3-bis(acetyloxy)-, [R-(R*,R*)]-
    • 2,3-bis(acetyloxy)butanedioicacid
    • 2,3-Bis(acetyloxy)succinic acid #
    • MFCD00070579
    • SCHEMBL42203
    • (+)-DIACETYL-L-TARTARIC ACID
    • 18261-99-9
    • DNISEZBAYYIQFB-UHFFFAOYSA-N
    • SB45327
    • SB47010
    • (2S,3S)-2,3-Diacetoxysuccinic acid
    • Inchi: 1S/C8H10O8/c1-3(9)15-5(7(11)12)6(8(13)14)16-4(2)10/h5-6H,1-2H3,(H,11,12)(H,13,14)
    • InChI Key: DNISEZBAYYIQFB-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C(=O)O)C(C(=O)O)OC(C)=O

Computed Properties

  • Exact Mass: 234.0375
  • Monoisotopic Mass: 234.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 127.2
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